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Introduction

MHY 1485 is a potent, cell-permeable small molecule that functions as an activator of the
mammalian target of rapamycin (mMTOR), a crucial serine/threonine protein kinase.[1][2][3] The
MTOR pathway is a central regulator of cell growth, proliferation, survival, and protein
synthesis.[1] MHY1485 exerts its effects by activating the mTORC1 complex, which
subsequently phosphorylates downstream targets like S6K1 and rpS6.[2][4] A key aspect of its
mechanism is the inhibition of autophagy; MHY1485 suppresses the fusion between
autophagosomes and lysosomes, leading to the accumulation of autophagic vacuoles.[1][5][6]

[7]

Given its role in fundamental cellular processes, MHY1485 is a valuable tool in various
research areas, including cancer biology, neurobiology, and studies on aging. The reliability
and reproducibility of experimental results using MHY1485 are critically dependent on the
proper preparation, handling, and storage of its solutions. Degradation of the compound due to
improper storage can lead to a significant loss of potency. These notes provide detailed
protocols and stability data to ensure the consistent performance of MHY1485 in research
applications.
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Quantitative Data Summary

The following tables summarize the key physical properties, solubility, and stability information
for MHY1485.

Table 1: Chemical and Physical Properties of MHY1485

Property Value
Molecular Formula C17H21N704
Molecular Weight 387.4 g/mol [1]
CAS Number 326914-06-1[1]
Appearance Pale yellow solid
Purity >98%][1][8]

Table 2: Solubility of MHY1485 in Common Solvents

Solvent Concentration Notes

Moisture-absorbing DMSO can

reduce solubility; use fresh

solvent.[2] Gentle warming
DMSO Up to 20 mg/mL[1][8] o

(50°C) or ultrasonication may

be required to fully dissolve the

compound.[2]

12.5 mg/mL[9]

10 mg/mL][2]

DMF Up to 10 mg/mL[1][8]

5 mg/mL[7]

Table 3: Recommended Storage Conditions and Stability
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Storage . . .
Form Stability Period Recommendations
Temperature
N Store in a desiccated
Lyophilized Powder Room Temperature 24 Months[1]

environment.

Aliquot to avoid
) 1 to 3 Months[1][2][8]
Stock Solution -20°C repeated freeze-thaw

9][10
Bli10] cycles.[1][2]
Preferred for longer-
] 6 to 12 Months[2][3] term storage. Aliquot
Stock Solution -80°C
[11] to prevent

degradation.

Experimental Protocols
Protocol 1: Preparation of a 15 mM High-Concentration
Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution for use in in vitro
cell culture experiments.

Materials:

MHY1485 lyophilized powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Calibrated precision balance

Vortex mixer

Water bath or sonicator (optional)

Procedure:
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o Equilibration: Allow the vial of MHY1485 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent moisture condensation.

» Weighing: Accurately weigh 5 mg of MHY1485 powder and transfer it to a sterile
polypropylene tube.

» Solvent Addition: Based on the product datasheet, add 0.86 mL of sterile, anhydrous DMSO
to the tube containing the 5 mg of MHY 1485 to achieve a final concentration of 15 mM.[1]

 Dissolution: Cap the tube tightly and vortex thoroughly for 2-3 minutes until the powder is
completely dissolved.

 Aiding Dissolution (if necessary): If the compound does not fully dissolve, warm the solution
in a water bath at 37-50°C for 5-10 minutes or use a sonicator.[2] Vortex again to ensure
homogeneity.

« Sterilization (Optional): If required for your application, filter the solution through a 0.22 um
DMSO-compatible syringe filter into a new sterile tube.

» Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile
cryovials. Store the aliquots at -80°C for long-term stability (up to 12 months) or at -20°C for
shorter-term use (up to 3 months).[1][2][3]

Protocol 2: Preparation of Working Solutions for In Vitro
Use

Procedure:

Remove a single aliquot of the MHY1485 stock solution from the -20°C or -80°C freezer.
e Thaw the aliquot at room temperature.
 Briefly centrifuge the vial to collect the solution at the bottom.

 Dilute the stock solution to the desired final working concentration directly in the cell culture
medium. For example, to achieve a 10 uM final concentration in 10 mL of media, add 6.7 uL
of the 15 mM stock solution.
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e Mix the medium thoroughly by gentle inversion or pipetting immediately after adding the
compound to ensure even distribution.

e Important: Do not re-freeze the thawed stock solution aliquot if it has been kept at room
temperature for an extended period. Discard any unused portion of the working solution in
media.

Visualizations and Workflows
MHY 1485 Mechanism of Action

Input MmTOR Complex 1 Downstream Effects

Activates 5 o
o [ Phosphorylates p-S6KL/ p-rpS6
e - (Protein Synthesis)
]

AutdB¥iBnhibitign

Lysosome Fusion Blocked

Autophagosome

Click to download full resolution via product page

Caption: MHY 1485 activates mTORC1, promoting protein synthesis and inhibiting autophagy.

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing a stable MHY1485 stock solution.
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Logical Workflow: Solution Handling and Storage
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Caption: Decision tree for handling and using MHY1485 solutions to ensure stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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